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Introduction

Tetrapeptide-26 is a synthetic peptide comprised of four amino acids: glutamine, leucine,
proline, and serine.[1][2] It is recognized for its significant role in skin conditioning and anti-
aging applications.[2][3] This peptide operates at a molecular level to modulate the skin's
natural circadian rhythm, offering protection against environmental stressors and aiding in
cellular repair processes.[4] The primary mechanism of action for Tetrapeptide-26 involves the
enhanced expression of key clock genes, namely CLOCK, BMAL1, and PER1, which are
fundamental to regulating cellular defense and repair cycles. Additionally, Tetrapeptide-26
exhibits antioxidant properties by quenching free radicals, thereby mitigating oxidative stress-
induced cellular damage.

These application notes provide detailed protocols for utilizing Tetrapeptide-26 in various cell
culture experiments to investigate its biological effects, including cell viability, gene expression,
and antioxidant activity.
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The following tables summarize representative quantitative data on the effects of Tetrapeptide-
26. Please note that this data is illustrative to demonstrate the expected outcomes of the
described experimental protocols, as specific quantitative data for Tetrapeptide-26 is not
widely available in published literature.

Table 1: Effect of Tetrapeptide-26 on Keratinocyte Viability

Concentration (ug/mL) Cell Viability (%) Standard Deviation
0 (Control) 100 +4.5
1 102 5.1
10 115 +6.2
50 125 +5.8
100 121 +6.5

Table 2: Relative Gene Expression in Human Keratinocytes following Tetrapeptide-26

Treatment
Concentration
Target Gene Fold Change p-value
(ng/mL)
CLOCK 10 1.8 <0.05
BMAL1 10 25 <0.01
PER1 10 2.2 <0.01

Table 3: Antioxidant Capacity of Tetrapeptide-26

Assay Parameter Value
Cellular Antioxidant Assay IC50 (ug/mL) ~50-100 (estimated)
ORAC umol TE/g (Data not available)
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Experimental Protocols

Cell Culture and Maintenance of Human Keratinocytes
(HaCaT)

A human keratinocyte cell line, such as HaCaT, is recommended for studying the effects of
Tetrapeptide-26.

Materials:

HaCaT cells

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Trypsin-EDTA solution

e Phosphate Buffered Saline (PBS)

e Cell culture flasks and plates

Humidified incubator (37°C, 5% CO2)

Protocol:

e Culture HaCaT cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.
e Maintain the cells in a humidified incubator at 37°C with 5% CO-.

o Subculture the cells when they reach 80-90% confluency. a. Aspirate the culture medium and
wash the cells with PBS. b. Add Trypsin-EDTA and incubate for 3-5 minutes until cells
detach. c. Neutralize the trypsin with complete growth medium and centrifuge the cell
suspension. d. Resuspend the cell pellet in fresh medium and seed into new culture vessels.

Cell Viability Assay (MTT Assay)
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This protocol determines the effect of Tetrapeptide-26 on the viability and proliferation of
keratinocytes.

Materials:

HaCaT cells

Tetrapeptide-26 stock solution (dissolved in sterile water or PBS)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO or solubilization buffer

Microplate reader

Protocol:

Seed HaCaT cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow
them to attach overnight.

o Prepare serial dilutions of Tetrapeptide-26 in complete growth medium.

e Remove the overnight culture medium and replace it with the medium containing different
concentrations of Tetrapeptide-26 (e.g., O, 1, 10, 50, 100 pg/mL).

¢ Incubate the plate for 24-48 hours.

e Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation
of formazan crystals.

e Remove the MTT solution and add DMSO or a suitable solubilization buffer to dissolve the
formazan crystals.

e Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage of the untreated control.
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Gene Expression Analysis by Quantitative PCR (qPCR)

This protocol is designed to measure the changes in the expression of circadian rhythm genes
(CLOCK, BMAL1, PER1) in response to Tetrapeptide-26 treatment.

Materials:

HaCaT cells

Tetrapeptide-26

6-well cell culture plates

RNA extraction kit

cDNA synthesis kit

gPCR primers for CLOCK, BMAL1, PER1, and a housekeeping gene (e.g., GAPDH, ACTB)
gPCR master mix

Real-time PCR system

Protocol:

Seed HaCaT cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with the desired concentration of Tetrapeptide-26 (e.g., 10 ug/mL) or a
vehicle control for a specified time (e.g., 24 hours).

Extract total RNA from the cells using a commercial RNA extraction kit according to the
manufacturer's instructions.

Synthesize cDNA from the extracted RNA using a reverse transcription Kit.
Perform qPCR using specific primers for the target genes and a housekeeping gene.

Analyze the gPCR data using the AACt method to determine the relative fold change in gene
expression in Tetrapeptide-26 treated cells compared to the control.
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Cellular Antioxidant Activity Assay (DCFH-DA Assay)

This assay measures the ability of Tetrapeptide-26 to reduce intracellular reactive oxygen
species (ROS).

Materials:

HaCaT cells

Tetrapeptide-26

96-well black, clear-bottom plates

2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

An oxidizing agent (e.g., H202 or AAPH)

Fluorescence microplate reader

Protocol:

Seed HaCaT cells in a 96-well black, clear-bottom plate and allow them to attach overnight.
o Pre-treat the cells with various concentrations of Tetrapeptide-26 for 1-2 hours.

 Remove the medium and load the cells with DCFH-DA solution (e.g., 10 uM) in serum-free
medium for 30-60 minutes at 37°C.

e Wash the cells with PBS to remove excess DCFH-DA.
 Induce oxidative stress by adding an oxidizing agent (e.g., 100 uM Hz202) to the cells.

e Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and
an emission wavelength of ~530 nm using a fluorescence microplate reader. Kinetic readings
over 1-2 hours are recommended.

e The antioxidant activity of Tetrapeptide-26 is determined by its ability to inhibit the
fluorescence increase compared to the control cells treated only with the oxidizing agent.
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Visualizations
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Caption: Signaling pathway of Tetrapeptide-26 in skin cells.
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Caption: Workflow for gene expression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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